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Compound of Interest

Compound Name: JPS036

Cat. No.: B12398930

Get Quote

Application Notes and Protocols for JPS036

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubility and preparation of stock
solutions for JPS036, a selective Histone Deacetylase 3 (HDAC3) degrader. JPS036 is a
Proteolysis Targeting Chimera (PROTAC) that functions by inducing the degradation of its
target protein.

Chemical Properties

JPS036 is a benzamide-based compound linked to a Von Hippel-Lindau (VHL) E3 ligase
ligand.[1] It is a potent degrader of Class | HDACs, particularly HDAC1 and HDAC2, leading to
enhanced apoptosis in cancer cells.[2]
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Property Value Source
Molecular Weight 940.19 g/mol [1]
Formula Cs1HesFN707S [1]

CAS Number 2669785-85-5

Purity =298% [1]

Solubility Data

The solubility of JIPS036 in common laboratory solvents is summarized in the table below. It is

important to note that for many complex organic molecules like IPS036, solubility in aqueous

solutions is limited. Therefore, organic solvents are typically used to prepare concentrated

stock solutions.
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BENCHE

Solvent

Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

DMSO (Dimethyl
Sulfoxide)

20

18.8

Gentle warming may
be required to fully
dissolve the

compound.[1]

Solubility information

not readily available. It

is recommended to
Ethanol Not specified Not specified test solubility in a
small aliquot before
preparing a larger

stock.

Direct dissolution in
aqueous buffers is not
recommended.
Dilution from a DMSO

Insoluble or very Insoluble or very
Water
poorly soluble poorly soluble
stock is the preferred

method.

Experimental Protocols
Protocol 1: Preparation of a 10 mM JPS036 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of JPS036 in DMSO.
Materials:

e JPS036 powder

o Anhydrous/molecular biology grade DMSO

« Sterile microcentrifuge tubes or vials
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e \ortex mixer

o Water bath or heat block (optional)

o Calibrated pipettes

Procedure:

o Calculate the required mass of JPS036:

o To prepare 1 mL of a 10 mM stock solution, you will need:

» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/qg)

= Mass (mg) = 0.010 mol/L * 0.001 L * 940.19 g/mol * 1000 mg/g = 9.40 mg

» Weighing JPS036:

o Carefully weigh out 9.40 mg of JPS036 powder and place it into a sterile vial.

e Adding Solvent:

o Add 1 mL of anhydrous DMSO to the vial containing the JPS036 powder.

¢ Dissolution:

o Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the compound.

o If the compound does not fully dissolve, gentle warming in a 37°C water bath for 5-10
minutes with intermittent vortexing can aid dissolution.[3] Visually inspect the solution to
ensure no particulates are present.

e Storage:

o Once fully dissolved, the 10 mM JPS036 stock solution should be aliquoted into smaller
volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[4]
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Protocol 2: Preparation of Working Solutions

This protocol describes the dilution of the 10 mM JPS036 stock solution to a final working
concentration in cell culture medium.

Materials:

e 10 mM JPS036 stock solution in DMSO

o Appropriate cell culture medium

 Sterile tubes

Procedure:

» Determine the final desired concentration of JPS036 for your experiment (e.g., 1 uM).

e Perform a serial dilution of the 10 mM stock solution in your cell culture medium. It is
recommended to perform intermediate dilutions to ensure accuracy.

o Example for a 1 uM final concentration:

» Prepare a 1:100 intermediate dilution by adding 10 pL of the 10 mM stock solution to
990 pL of cell culture medium. This results in a 100 puM intermediate solution.

» Prepare the final 1 uM working solution by adding 10 pL of the 100 uM intermediate
solution to 990 pL of cell culture medium.

o Vortex gently to mix the working solution.

o Control: Prepare a vehicle control using the same concentration of DMSO as in the final
working solution to account for any effects of the solvent on the cells.

o Use Immediately: It is recommended to prepare fresh working solutions for each experiment.

Visualizations
Signaling Pathway of JPS036
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JPS036 is a PROTAC that co-opts the Von Hippel-Lindau (VHL) E3 ubiquitin ligase to induce
the ubiquitination and subsequent proteasomal degradation of HDACS3.
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Caption: Mechanism of action of JPS036 as a PROTAC.
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Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the key steps for preparing a JPS036 stock solution.
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(Store at -20°C or -80°C)
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Caption: Workflow for preparing a JPS036 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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